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Compound of Interest

Compound Name: Ammonium thiosulfate

Cat. No.: B1232673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental physicochemical

properties of ammonium thiosulfate, including its molar mass and density. It details

standardized experimental protocols for the determination of these properties and explores the

compound's significant roles in various industrial processes. The information is presented to be

a valuable resource for researchers, scientists, and professionals in drug development and

other scientific fields.

Physicochemical Properties of Ammonium
Thiosulfate
Ammonium thiosulfate, with the chemical formula (NH₄)₂S₂O₃, is a white crystalline solid

known for its applications in photography, agriculture, and metallurgy.[1][2] A thorough

understanding of its molar mass and density is crucial for its use in research and industrial

settings.

Quantitative Data Summary
The key quantitative properties of ammonium thiosulfate are summarized in the table below

for easy reference and comparison.
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Property Value Units Conditions

Molar Mass 148.20[1][3] g/mol

148.21[4] g/mol

Density 1.679 g/cm³ at 25 °C

Melting Point 150 °C (decomposes) °C

Solubility in Water 173 g/100 mL at 20 °C

Very soluble

Experimental Protocols
This section outlines detailed methodologies for the experimental determination of the molar

mass and density of a solid compound like ammonium thiosulfate.

Determination of Molar Mass by Freezing Point
Depression
This method is based on the colligative property that the freezing point of a solvent is lowered

when a non-volatile solute is dissolved in it. The magnitude of this depression is directly

proportional to the molality of the solute.

Materials:

Ammonium thiosulfate (solute)

A suitable solvent with a known freezing point depression constant (Kf), such as cyclohexane

or camphor.

Precision balance (accurate to ±0.001 g)

Test tube

Beaker for ice bath

Thermometer (accurate to ±0.1 °C)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sgs.com/es/-/media/sgscorp/documents/corporate/brochures/sgs-min-wa018-thiosulphate-leaching-alternative-to-cyanide-in-gold-processing-en-11.cdn.en.pdf
https://www.vedantu.com/cbse/cbse-experiment-for-class-9-physics-density-of-solid
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stirring rod

Procedure:

Determine the Freezing Point of the Pure Solvent:

1. Weigh a known mass of the chosen solvent into a test tube.

2. Place the test tube in an ice-water bath.

3. Gently stir the solvent with a thermometer and record the temperature at regular intervals

until the solvent completely solidifies.

4. Plot a cooling curve (temperature vs. time). The plateau in the curve indicates the freezing

point of the pure solvent.

Prepare the Solution:

1. Accurately weigh a small, known mass of ammonium thiosulfate.

2. Add the ammonium thiosulfate to the test tube containing the known mass of the

solvent.

3. Gently warm the mixture if necessary to completely dissolve the solute.

Determine the Freezing Point of the Solution:

1. Allow the solution to cool in the ice-water bath while stirring.

2. Record the temperature at regular intervals until the solution begins to freeze and a solid

is formed.

3. Plot a cooling curve for the solution. The temperature at which the solution begins to

freeze is the freezing point of the solution.

Calculation:
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1. Calculate the freezing point depression (ΔTf) = Freezing Point of Pure Solvent - Freezing

Point of Solution.

2. Calculate the molality (m) of the solution using the formula: ΔTf = Kf * m.

3. Calculate the moles of solute (ammonium thiosulfate) using the formula: moles =

molality * mass of solvent (in kg).

4. Calculate the experimental molar mass of ammonium thiosulfate using the formula:

Molar Mass = mass of solute / moles of solute.

Determination of Density by Liquid Displacement
This method is suitable for solids that are insoluble in the displacement liquid. Given that

ammonium thiosulfate is highly soluble in water, a non-aqueous liquid in which it is insoluble,

such as diethyl ether or ethanol, must be used.

Materials:

Ammonium thiosulfate crystals

Graduated cylinder

Precision balance (accurate to ±0.001 g)

A suitable non-aqueous liquid (e.g., diethyl ether or ethanol)

Procedure:

Mass Measurement:

1. Accurately weigh a sample of dry ammonium thiosulfate crystals using a precision

balance. Record this mass.

Volume Measurement by Displacement:

1. Add a known volume of the non-aqueous liquid to a graduated cylinder. Record this initial

volume (V₁).
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2. Carefully add the weighed ammonium thiosulfate crystals to the graduated cylinder,

ensuring that all the solid is submerged and there are no air bubbles.

3. Record the new volume of the liquid in the graduated cylinder (V₂).

4. The volume of the ammonium thiosulfate sample is the difference between the final and

initial volumes: Volume = V₂ - V₁.

Calculation:

1. Calculate the density of ammonium thiosulfate using the formula: Density = Mass /

Volume.

Industrial Process Workflows
Ammonium thiosulfate is a key component in several industrial processes. The following

diagrams illustrate the logical workflows for its production and its application in gold leaching.

Ammonium Thiosulfate Production Workflow
The production of ammonium thiosulfate can be achieved by reacting ammonium sulfite with

sulfur at elevated temperatures.
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Caption: Production of Ammonium Thiosulfate.

Gold Leaching Process with Ammonium Thiosulfate
Ammonium thiosulfate is used as a less toxic alternative to cyanide for leaching gold from

ores. This process involves the formation of a stable gold-thiosulfate complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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